Cas no 66819-61-2 (1-Butyl-2-oxocyclohexane-1-carbonitrile)

• Product Name: 1-Butyl-2-oxocyclohexane-1-carbonitrile
• CAS No: 66819-61-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2796484
• PubChem ID: 12431612
• Update Time: 2025-04-21

1-Butyl-2-oxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-oxocyclohexane-1-carbonitrile
• DTXCID80448820
• 66819-61-2
• AKOS014731467
• DTXSID10498010

• Inchi： 1S/C11H17NO/c1-2-3-7-11(9-12)8-5-4-6-10(11)13/h2-8H2,1H3
• InChI Key： WEBUTWVZHSGAMK-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C#N)CCCC

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9Ų